7-Chloro-5-(2-fluorophenyl)-alpha-(hydroxyimino)-3H-1,4-benzodiazepine-2-acetic Acid Methyl Ester

• IUPAC Name: methyl (2Z)-2-[7-chloro-5-(2-fluorophenyl)-3H-1,4-benzodiazepin-2-yl]-2-hydroxyiminoacetate
• InChI: InChI=1S/C18H13ClFN3O3/c1-26-18(24)17(23-25)15-9-21-16(11-4-2-3-5-13(11)20)12-8-10(19)6-7-14(12)22-15/h2-8,25H,9H2,1H3/b23-17-
• InChI Key: RYYIITJZACXMQL-QJOMJCCJSA-N
• Canonical SMILES: COC(=O)C(=NO)C1=NC2=C(C=C(C=C2)Cl)C(=NC1)C3=CC=CC=C3F
• Isomeric SMILES: COC(=O)/C(=N\O)/C1=NC2=C(C=C(C=C2)Cl)C(=NC1)C3=CC=CC=C3F
• Molecular Formula: C18H13ClFN3O3
• Molecular Weight: 373.8 g/mol

Description

“7-Chloro-5-(2-fluorophenyl)-alpha-(hydroxyimino)-3H-1,4-benzodiazepine-2-acetic Acid Methyl Ester” is a chemical compound with the molecular formula C20H16ClFN2O4. It belongs to the class of benzodiazepines, which are biologically active compounds known for their significant applications in medicinal chemistry.

Synthesis Analysis

The synthesis of benzodiazepines, including this compound, has been a topic of interest in the field of medicinal chemistry. One of the methods involves the use of isocyanide reagents, which can yield satisfactory results. The process involves a one-pot condensation of benzodiazepines with mono-anion of tosylmethyl isocyanide or ethyl isocyanoacetate under mild conditions.

Molecular Structure Analysis

The molecular structure of this compound is complex, as it belongs to the benzodiazepine class of compounds. Benzodiazepines are heterocyclic compounds, meaning they contain atoms of at least two different elements in their rings.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the condensation of benzodiazepines with mono-anion of tosylmethyl isocyanide or ethyl isocyanoacetate. This leads to the formation of imidazobenzodiazepine.